Cas no 1266471-78-6 (2-(1-(3-Chloro-2-methylphenyl)-3,5-dimethyl-1H-pyrazol-4-yl)aceticacid)
2-(1-(3-Chloro-2-methylphenyl)-3,5-dimethyl-1H-pyrazol-4-yl)aceticacid Chemical and Physical Properties
Names and Identifiers
-
- 2-(1-(3-Chloro-2-methylphenyl)-3,5-dimethyl-1H-pyrazol-4-yl)aceticacid
- 2-(1-(3-Chloro-2-methylphenyl)-3,5-dimethyl-1H-pyrazol-4-yl)acetic acid
- [1-(3-Chloro-2-methyl-phenyl)-3,5-dimethyl-1H-pyrazol-4-yl]-acetic acid
- 1H-Pyrazole-4-acetic acid, 1-(3-chloro-2-methylphenyl)-3,5-dimethyl-
-
- Inchi: 1S/C14H15ClN2O2/c1-8-12(15)5-4-6-13(8)17-10(3)11(7-14(18)19)9(2)16-17/h4-6H,7H2,1-3H3,(H,18,19)
- InChI Key: KXVKVSPYFZZNRL-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1C)N1C(C)=C(CC(=O)O)C(C)=N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 339
- XLogP3: 3.1
- Topological Polar Surface Area: 55.1
2-(1-(3-Chloro-2-methylphenyl)-3,5-dimethyl-1H-pyrazol-4-yl)aceticacid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM491931-1g |
2-(1-(3-Chloro-2-methylphenyl)-3,5-dimethyl-1H-pyrazol-4-yl)aceticacid |
1266471-78-6 | 97% | 1g |
$*** | 2023-03-29 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD608931-1g |
2-(1-(3-Chloro-2-methylphenyl)-3,5-dimethyl-1H-pyrazol-4-yl)acetic acid |
1266471-78-6 | 97% | 1g |
¥3367.0 | 2023-04-03 |
2-(1-(3-Chloro-2-methylphenyl)-3,5-dimethyl-1H-pyrazol-4-yl)aceticacid Related Literature
-
1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
Additional information on 2-(1-(3-Chloro-2-methylphenyl)-3,5-dimethyl-1H-pyrazol-4-yl)aceticacid
Introduction to 2-(1-(3-Chloro-2-methylphenyl)-3,5-dimethyl-1H-pyrazol-4-yl)acetic acid (CAS No. 1266471-78-6)
2-(1-(3-Chloro-2-methylphenyl)-3,5-dimethyl-1H-pyrazol-4-yl)acetic acid, identified by its Chemical Abstracts Service Number (CAS No. 1266471-78-6), is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazole class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including its aromatic substituents and acetic acid moiety, contribute to its distinctive chemical properties and biological interactions.
The molecular structure of 2-(1-(3-Chloro-2-methylphenyl)-3,5-dimethyl-1H-pyrazol-4-yl)acetic acid consists of a pyrazole core substituted with a 3-chloro-2-methylphenyl group at the 1-position and two methyl groups at the 3- and 5-positions. This arrangement creates a complex system of electronic distributions and steric interactions, which are critical for understanding its reactivity and biological function. The presence of the acetic acid side chain further enhances its potential as a pharmacophore, enabling various hydrogen bonding interactions with biological targets.
In recent years, there has been growing interest in pyrazole derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential roles in modulating enzyme activity, inhibiting inflammatory pathways, and targeting specific receptors in the body. The 3-chloro-2-methylphenyl substituent in particular has been shown to influence the binding affinity and selectivity of the molecule towards certain biological targets, making it a valuable component in drug design.
One of the most compelling aspects of 2-(1-(3-Chloro-2-methylphenyl)-3,5-dimethyl-1H-pyrazol-4-yl)acetic acid is its versatility in medicinal chemistry applications. Researchers have leveraged its structural framework to develop novel analogs with enhanced pharmacological properties. For instance, studies have demonstrated that modifications at the pyrazole ring can significantly alter the compound's solubility, metabolic stability, and target specificity. This flexibility underscores the importance of this compound as a scaffold for further chemical optimization.
The acetic acid moiety in 2-(1-(3-Chloro-2-methylphenyl)-3,5-dimethyl-1H-pyrazol-4-yl)acetic acid also plays a crucial role in its biological activity. Acetic acid derivatives are well-known for their ability to interact with carboxylate-containing enzymes and receptors, often leading to potent pharmacological effects. This feature makes the compound particularly interesting for developing treatments targeting metabolic disorders, pain management, and other conditions where enzyme inhibition is a key mechanism.
Recent advancements in computational chemistry have further illuminated the potential of 2-(1-(3-Chloro-2-methylphenyl)-3,5-dimethyl-1H-pyrazol-4-yl)acetic acid as a lead compound. Molecular docking studies have revealed that this molecule can effectively bind to various protein targets, including those involved in cancer signaling pathways and inflammatory responses. These findings align with emerging research indicating that pyrazole derivatives may serve as effective inhibitors of kinases and other enzymes implicated in disease progression.
The synthesis of 2-(1-(3-Chloro-2-methylphenyl)-3,5-dimethyl-1H-pyrazol-4-yl)acetic acid represents another area of significant interest. Researchers have developed efficient synthetic routes that allow for scalable production while maintaining high purity standards. These methods often involve multi-step organic transformations, including condensation reactions, cyclization processes, and functional group modifications. The ability to synthesize this compound reliably is essential for both academic research and industrial applications.
In conclusion,2-(1-(3-Chloro-2-methylphenyl)-3,5-dimethyl-1H-pyrazol-4-yI)acetic acid (CAS No. 1266471-78-6) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical development. Its unique combination of substituents and functional groups makes it a versatile tool for medicinal chemists seeking to design novel therapeutic agents. As research continues to uncover new applications for this molecule, it is likely to remain a cornerstone in the field of drug discovery.
1266471-78-6 (2-(1-(3-Chloro-2-methylphenyl)-3,5-dimethyl-1H-pyrazol-4-yl)aceticacid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)